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Compound of Interest

Compound Name: Surinamine

This document provides crucial safety and logistical information for the proper disposal of
Surinamine (N-Methyl-L-tyrosine), a compound utilized by researchers, scientists, and drug
development professionals. Adherence to these guidelines is essential for maintaining
laboratory safety and environmental compliance.

Surinamine Safety and Hazard Information

Before handling or disposing of Surinamine, it is vital to be aware of its chemical and physical
properties, as well as its associated hazards. This information is summarized in the table
below.

Property Value Source
Chemical Formula C10H13NO3 PubChem[1]
Molar Mass 195.21 g/mol PubChem[1]

H315: Causes skin
GHS Hazard Statements irritationH319: Causes serious PubChem[1]

eye irritation

P264, P280, P302+P352,
P305+P351+P338, PubChem[1]
P332+P313, P337+P313

GHS Precautionary

Statements
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Note: This data is based on aggregated GHS information.[1] Always consult the specific Safety
Data Sheet (SDS) provided by the manufacturer for the most accurate and complete
information.

Step-by-Step Disposal Protocol for Surinamine

As specific disposal instructions for Surinamine are not readily available, the following
procedure is based on general best practices for the disposal of non-acutely toxic, irritating
laboratory chemicals. Always consult with your institution's Environmental Health and Safety
(EHS) office and adhere to all local, state, and federal regulations.

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:
o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
» Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

» Body Protection: A standard laboratory coat is required.

Waste Classification and Segregation

« |dentify the Waste Stream: Surinamine waste should be classified as non-hazardous
chemical waste unless it is mixed with other hazardous materials.

e Segregate: Do not mix Surinamine waste with other waste streams such as solvents,
corrosives, or reactive chemicals.

Preparing for Disposal

e Solid Waste:
o Collect unused or waste Surinamine powder in a clearly labeled, sealed container.
o The container should be made of a material compatible with the chemical.

e Aqueous Solutions:
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o Aqueous solutions of Surinamine should not be disposed of down the drain unless
expressly permitted by your local EHS office.

o Collect aqueous waste in a designated, sealed, and clearly labeled container.

Labeling and Storage

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" (or as
required by your institution), the full chemical name ("Surinamine" or "N-Methyl-L-tyrosine"),
and the approximate quantity.

o Storage: Store the sealed waste container in a designated satellite accumulation area until it
is collected by your institution's hazardous waste management personnel.

Disposal

o Collection: Arrange for the collection of the chemical waste through your institution's EHS
department or a licensed chemical waste disposal contractor.

o Documentation: Complete all necessary waste disposal forms as required by your institution.

Experimental Workflow: Surinamine Disposal

The following diagram illustrates the logical steps for the proper disposal of Surinamine waste
in a laboratory setting.
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Caption: Workflow for the proper disposal of Surinamine waste.
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This guide is intended to provide essential information to ensure the safe handling and disposal
of Surinamine. By following these procedures, you contribute to a safer laboratory
environment and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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